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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Acid Red 315, a 1:2 chromium complex azo dye, is widely utilized in the textile

industry for its vibrant color and fastness properties. Beyond its industrial use, this compound

presents several intriguing avenues for scientific research. This technical guide explores the

potential research applications of Acid Red 315, delving into its use as a molecular probe, a

fluorescent tracer, and a model compound for studies in bioremediation and textile dyeing

kinetics. This document provides an overview of the current, albeit limited, scientific knowledge

on Acid Red 315 and outlines detailed, illustrative experimental protocols to facilitate further

investigation. Due to the scarcity of publicly available research focused specifically on Acid
Red 315, some of the presented methodologies and data are based on analogous 1:2

chromium complex azo dyes and general principles in related fields of study.

Introduction to Acid Red 315
Acid Red 315 is a synthetic organic dye characterized by the presence of an azo bond (-N=N-)

and the complexation of two dye molecules with a central chromium ion.[1] This 1:2 metal

complex structure imparts significant stability to the dye.[1] Its chemical and physical properties

are summarized in the table below.
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Property Value

Chemical Formula Not consistently available

CAS Number 12220-47-2

Molecular Structure Single azo, 1:2 Metal Complex

Appearance Yellowish-red powder

Solubility Soluble in water

Potential Research Applications
The unique properties of Acid Red 315 make it a candidate for several research applications,

ranging from environmental science to biotechnology.

Molecular Probe for Protein-Protein Interactions
The fluorescent properties of some azo dyes, including metal-complex dyes, suggest their

potential use as molecular probes. Changes in the fluorescence emission of a dye upon

binding to a protein or in response to alterations in the protein's microenvironment can provide

insights into protein structure, function, and interactions.

Illustrative Experimental Protocol: Fluorescence Quenching Assay for Protein Binding

This protocol describes a general method to assess the binding of Acid Red 315 to a target

protein using fluorescence spectroscopy.

Materials:

Acid Red 315 stock solution (1 mM in deionized water)

Target protein solution (e.g., Bovine Serum Albumin, 1 mg/mL in phosphate-buffered

saline, pH 7.4)

Phosphate-buffered saline (PBS), pH 7.4

Fluorometer
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Procedure:

1. Prepare a series of dilutions of the target protein in PBS.

2. To a constant concentration of Acid Red 315 (e.g., 10 µM), add increasing concentrations

of the protein solution.

3. Incubate the mixtures at a constant temperature (e.g., 25°C) for a specified time (e.g., 30

minutes) to allow for binding equilibrium.

4. Measure the fluorescence emission spectrum of each sample. The excitation wavelength

should be set at the absorption maximum of Acid Red 315, and the emission should be

scanned over a relevant range.

5. Analyze the fluorescence quenching data using the Stern-Volmer equation to determine

the binding constant.

Fluorescent Tracer in Hydrogeology
The fluorescence of Acid Red 315 makes it a potential tracer for groundwater flow studies.[2]

[3] Fluorescent dyes are introduced into a water system, and their movement is tracked to

understand flow paths, velocity, and dilution.

Illustrative Experimental Protocol: Quantitative Groundwater Tracing

This protocol outlines a general procedure for using Acid Red 315 as a quantitative tracer in a

groundwater system.

Materials:

Concentrated solution of Acid Red 315

Field-portable fluorometer or a laboratory-based spectrofluorometer

Sample collection bottles

GPS for location mapping
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Procedure:

1. Background Measurement: Before dye injection, collect water samples from monitoring

points (springs, wells) to measure background fluorescence.

2. Dye Injection: Inject a known mass of Acid Red 315 into the injection point (e.g., a

sinkhole or injection well).

3. Sample Collection: Collect water samples at regular intervals from the monitoring points.

4. Fluorescence Measurement: Analyze the collected samples using a fluorometer to

determine the concentration of Acid Red 315.

5. Data Analysis: Plot the dye concentration versus time to generate a breakthrough curve.

This curve can be used to calculate groundwater velocity and other hydraulic parameters.

Textile Dyeing Kinetics and Mechanism Studies
As a commercial textile dye, Acid Red 315 can be used as a model compound to study the

kinetics and mechanisms of dyeing processes on various fibers like wool, silk, and nylon.[4]

Such studies are crucial for optimizing dyeing efficiency and reducing environmental impact.

Illustrative Experimental Protocol: Isothermal Dyeing of Wool Fabric

This protocol describes a method to study the adsorption kinetics of Acid Red 315 on wool

fabric.

Materials:

Acid Red 315 solution of known concentration

Scoured wool fabric swatches

Dye bath with temperature control and agitation

UV-Vis spectrophotometer

Buffer solutions for pH control
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Procedure:

1. Prepare a dye bath containing a known concentration of Acid Red 315 and a buffer to

maintain a constant pH.

2. Introduce a pre-weighed wool fabric swatch into the dye bath at a specific temperature.

3. At regular time intervals, withdraw an aliquot of the dye bath solution.

4. Measure the absorbance of the aliquot using a UV-Vis spectrophotometer at the maximum

absorption wavelength of Acid Red 315.

5. Calculate the concentration of the dye remaining in the solution using a pre-established

calibration curve.

6. Determine the amount of dye adsorbed by the fabric at each time point.

7. Analyze the data using kinetic models (e.g., pseudo-first-order, pseudo-second-order) to

determine the rate constants.

Bioremediation and Degradation Studies
The environmental fate of azo dyes is a significant concern. Acid Red 315 can be used as a

substrate to study the efficacy of various bioremediation techniques, particularly the enzymatic

degradation by microorganisms. The initial step in the bacterial degradation of azo dyes is the

reductive cleavage of the azo bond, often catalyzed by enzymes called azoreductases.[1][5]

Illustrative Experimental Protocol: Enzymatic Degradation by Azoreductase

This protocol provides a general method for studying the degradation of Acid Red 315 by a

purified azoreductase enzyme.

Materials:

Acid Red 315 solution

Purified azoreductase enzyme
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NADH or NADPH as a cofactor

Reaction buffer (e.g., phosphate buffer, pH 7.0)

UV-Vis spectrophotometer or HPLC

Procedure:

1. Prepare a reaction mixture containing the reaction buffer, a specific concentration of Acid
Red 315, and the cofactor (NADH or NADPH).

2. Initiate the reaction by adding a known amount of the azoreductase enzyme.

3. Monitor the decrease in absorbance at the maximum wavelength of Acid Red 315 over

time using a UV-Vis spectrophotometer. This indicates the decolorization of the dye.

4. Alternatively, at different time points, stop the reaction and analyze the reaction mixture by

HPLC to identify and quantify the degradation products (aromatic amines).

Quantitative Data
Specific quantitative data for Acid Red 315 is limited in the available literature. The following

tables present illustrative data for the degradation of Acid Red 315 and typical dyeing

conditions for acid dyes.

Table 1: Illustrative Degradation Efficiency of Acid Red 315

Treatment
Method

Initial
Concentrati
on (mg/L)

pH Time (min)
Removal
Efficiency
(%)

Reference

Nano Zero

Valent Iron

(NZVI)

100 3 120 100 [6]

NZVI

supported on

Pillared Clay

100 3 120 80 [6]
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Table 2: Typical Experimental Conditions for Acid Dyeing of Wool

Parameter Range

Dye Concentration (% on weight of fiber) 1 - 3

pH 3.5 - 5.5

Temperature (°C) 80 - 100

Time (min) 45 - 90

Liquor Ratio 1:20 - 1:40
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Caption: Workflow for studying protein binding of Acid Red 315.

Enzymatic Degradation Pathway of Azo Dyes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1172132?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Azo Dye
(e.g., Acid Red 315)

Azoreductase
(Anaerobic)

 + NADH/NADPH

Aromatic Amines
(Colorless, Potentially Toxic)

Further Aerobic
Degradation

Non-toxic Products
(CO2, H2O, etc.)

Click to download full resolution via product page

Caption: General enzymatic degradation pathway for azo dyes.

Toxicological Profile
Specific toxicological data for Acid Red 315 is not readily available in public databases.[7][8]

However, as with many azo dyes, there are general safety considerations. Azo dyes can be

irritating to the skin, eyes, and respiratory tract.[7] A primary toxicological concern with azo

dyes is the potential for the reductive cleavage of the azo bond to form aromatic amines, some

of which are known or suspected carcinogens.[9] Therefore, appropriate personal protective

equipment should be used when handling Acid Red 315, and its environmental release should

be minimized.

Conclusion
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Acid Red 315, while primarily an industrial colorant, holds untapped potential for a variety of

research applications. Its fluorescent properties make it a candidate for use as a molecular

probe and an environmental tracer. As a representative 1:2 chromium complex azo dye, it

serves as a valuable model compound for advancing our understanding of textile dyeing

processes and for developing more effective bioremediation strategies. Further research is

warranted to fully elucidate the specific properties and behaviors of Acid Red 315, which will

undoubtedly open up new avenues for its application in science and technology. This guide

provides a foundational framework and illustrative protocols to encourage and support such

future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

